molecular formula C6H8N2O4 B7731433 Methyl 2-(2,5-dioxoimidazolidin-4-yl)acetate CAS No. 63760-88-3

Methyl 2-(2,5-dioxoimidazolidin-4-yl)acetate

Cat. No. B7731433
CAS RN: 63760-88-3
M. Wt: 172.14 g/mol
InChI Key: AKRQTHKSKXPEHD-UHFFFAOYSA-N
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Description

“Methyl 2-(2,5-dioxoimidazolidin-4-yl)acetate” is a chemical compound with the molecular formula C6H8N2O4 . It is also known by its IUPAC name, this compound .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: COC(=O)CC1C(=O)NC(=O)N1 . This notation provides a way to represent the molecule’s structure using ASCII strings.


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 172.14 . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Safety and Hazards

“Methyl 2-(2,5-dioxoimidazolidin-4-yl)acetate” is classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and wearing protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

methyl 2-(2,5-dioxoimidazolidin-4-yl)acetate
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InChI

InChI=1S/C6H8N2O4/c1-12-4(9)2-3-5(10)8-6(11)7-3/h3H,2H2,1H3,(H2,7,8,10,11)
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InChI Key

AKRQTHKSKXPEHD-UHFFFAOYSA-N
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Canonical SMILES

COC(=O)CC1C(=O)NC(=O)N1
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Molecular Formula

C6H8N2O4
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DSSTOX Substance ID

DTXSID60415393
Record name methyl (2,5-dioxoimidazolidin-4-yl)acetate
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Molecular Weight

172.14 g/mol
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CAS RN

63760-88-3
Record name methyl (2,5-dioxoimidazolidin-4-yl)acetate
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Synthesis routes and methods

Procedure details

5-Hydantoin acetic acid (20.57 g, 0.130 mol) in MeOH (210 mL) was treated with conc. H2SO4 (7 mL) and heated to reflux under N2 for 2.5 h. The resultant clear solution was cooled and the solvent removed in vacuo to give an oil which was diluted with water (65 mL) and extracted 4 times with EtOAc. The organic layer was dried (MgSO4) and the solvent removed in vacuo to afford 19.81 g (88%) of (2,5-dioxo-imidazolidin-4-yl)-acetic acid methyl ester. MS (ES+) Calc'd for C6H9N2O4 (M+1) 173. Found m/z 173 (100%). 1H NMR.
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20.57 g
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7 mL
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210 mL
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65 mL
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